2-Chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene

• IUPAC Name: 2-chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene
• InChI: InChI=1S/C9H4Cl2F3NO2/c10-6-3-5(15-4-16)1-2-7(6)17-9(13,14)8(11)12/h1-3,8H
• InChI Key: HKPJWOFJCIVLRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N=C=O)Cl)OC(C(F)Cl)(F)F
• Molecular Formula: C9H4Cl2F3NO2
• DSSTOX Substance ID: DTXSID80603119
• Molecular Weight: 286.03 g/mol
• CAS RN: 88578-91-0

Description

2-Chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene (2C1C2TIB) is a colorless, volatile liquid that is widely used in the synthesis of organic compounds. It is a versatile and useful reagent, due to its ability to form strong bonds with a variety of functional groups. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

2-Chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene is an isocyanate, which is a highly reactive group of molecules that can form strong bonds with a variety of functional groups. It is used in the synthesis of organic compounds because it can react with alcohols, amines, and other functional groups to form a variety of products.
Biochemical and Physiological Effects
2-Chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene is highly toxic and should be handled with extreme caution. It is a volatile liquid and can cause irritation to the skin and eyes. In addition, it can cause respiratory irritation and can be fatal if ingested.

Advantages and Limitations for Lab Experiments

2-Chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene is a versatile and useful reagent for organic synthesis. It is easy to handle and can form strong bonds with a variety of functional groups. However, it is highly toxic and should be handled with extreme caution.

Future Directions

Future research should focus on the development of safer, more efficient methods for synthesizing 2-Chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene. In addition, research should focus on the development of methods for synthesizing compounds that are more stable, less toxic, and more environmentally friendly. Finally, research should focus on the development of methods for synthesizing compounds with improved solubility, improved reactivity, and improved stability.

Synthesis Methods

2-Chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene can be synthesized by the reaction of 1,1,2-trifluoroethanol with phosphorus oxychloride. The reaction proceeds in two steps: first, the phosphorus oxychloride reacts with the alcohol to form a chloroalkyl phosphate ester; then, this ester reacts with an isocyanate to form 2-Chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene.

Scientific Research Applications

2-Chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene is widely used in the synthesis of organic compounds. It is used in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. It is also used in the synthesis of polymers, such as polyvinyl chloride and polystyrene. In addition, 2-Chloro-1-(2-chloro-1,1,2-trifluoroethoxy)-4-isocyanatobenzene is used in the synthesis of dyes, pigments, and other organic compounds.